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Compound of Interest

Compound Name: Lithol Rubine BK

Cat. No.: B12516396

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of Lithol Rubine BK, a synthetic azo dye. The
following sections detail its chemical structure, physicochemical properties, and the established
protocol for its synthesis, offering valuable information for its application in research and
development.

Core Molecular and Physicochemical Data

Lithol Rubine BK, systematically named Calcium (4Z)-4-[(4-methyl-2-
sulfonatophenyl)hydrazono]-3-oxo-2-naphthalenecarboxylate, is a prominent member of the
azo dye class.[1][2] Its distinct red hue and properties have led to its use in various industrial
applications. A summary of its key quantitative data is presented below for ease of reference
and comparison.
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Property Value Unit

Molecular Formula Ci18H12CaN206S

Molecular Weight 424.44 g/mol [1][3][4]

CAS Number 5281-04-9 -[1][3][4][5][6]

Appearance Red powder -[1][2][5]

Melting Point 310-311 °C[5]

Absorption Maximum (Amax) ~442 nm (in dimethylformamide){.]
[2][5]6]

Density 1.60 g/cm3[7]

Heat Resistance 180 (min) °C[7]

Solubility Profile

Solvent Solubility

Hot Water Slightly soluble[1][2][5][6]
Cold Water Insoluble[1][2][5][6]
Ethanol Insoluble[1][2][5][6]

Molecular Structure

The molecular architecture of Lithol Rubine BK is characterized by an azo linkage (-N=N-)
connecting a sulfonated toluene derivative to a naphthoic acid moiety. The presence of the
sulfonic acid and carboxylic acid groups facilitates the formation of a calcium salt, which is the
common commercial form of this pigment.

Caption: Molecular components of Lithol Rubine BK.

Experimental Protocol: Synthesis

The synthesis of Lithol Rubine BK is a classic example of an azo coupling reaction. This
process involves two key stages: diazotization of an aromatic amine followed by coupling with a
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coupling agent.

Materials:

4-Amino-2-methylbenzenesulfonic acid
e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

» 3-Hydroxy-2-naphthoic acid

e Sodium hydroxide (NaOH)

e Calcium chloride (CacClz2)

e Ice

Workflow Diagram:
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Step 1: Diazotization

Dissolve 4-amino-2-methyl-
benzenesulfonic acid in HCI

Cool to 0-5°C

Step 2: Azo Coupling

Dissolve 3-hydroxy-2-naphthoic
acid in NaOH solution

Add NaNO:2 solution dropwise

Stir to form diazonium salt Cool to 0-5°C

Slowly add diazonium salt
solution to the naphthoate solution

Maintain alkaline pH

Step 3: Pr‘ ;cipitation

Heat the reaction mixture

Add CaClz solution

Lithol Rubine BK precipitates

Step 4: Isolat‘ on and Purification

4
Filter the precipitate

\ 4

Wash with water

Y

Dry the final product

Click to download full resolution via product page

Caption: Synthesis workflow for Lithol Rubine BK.
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Detailed Methodology:

Diazotization: 4-Amino-2-methylbenzenesulfonic acid is dissolved in a dilute solution of
hydrochloric acid. The solution is then cooled to a temperature between 0 and 5°C using an
ice bath. A pre-cooled aqueous solution of sodium nitrite is added dropwise to the amine
solution while maintaining the low temperature and stirring continuously. The reaction results
in the formation of the corresponding diazonium salt.

Azo Coupling: In a separate vessel, 3-hydroxy-2-naphthoic acid is dissolved in an aqueous
solution of sodium hydroxide to form the sodium naphthoate salt. This solution is also cooled
to 0-5°C. The previously prepared cold diazonium salt solution is then slowly added to the
sodium naphthoate solution. The pH of the reaction mixture is maintained on the alkaline
side to facilitate the coupling reaction.

Precipitation: Upon completion of the coupling reaction, the mixture is heated. An aqueous
solution of calcium chloride is then added to the reaction mixture. This results in the
precipitation of the calcium salt of the azo dye, which is Lithol Rubine BK.[5]

Isolation and Purification: The precipitated Lithol Rubine BK is isolated from the reaction
mixture by filtration. The collected solid is then washed thoroughly with water to remove any
unreacted starting materials and soluble byproducts. Finally, the purified pigment is dried to
obtain the final product in the form of a red powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Lithol Rubine BK: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12516396#lithol-rubine-bk-molecular-structure-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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